Cas no 2090471-09-1 (1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene
• CAS No: 2090471-09-1
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• MDL: MFCD32632233
• CID: 5074233
• Update Time: 2026-03-01

1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene

• MDL： MFCD32632233
• Inchi： 1S/C8H5BrF4O/c1-14-7-5(9)2-4(3-6(7)10)8(11,12)13/h2-3H,1H3
• InChI Key： CUGPLNZBERFGQN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(F)(F)F)=C1)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene

Comprehensive Overview of 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene (CAS No. 2090471-09-1)

1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene (CAS No. 2090471-09-1) is a highly specialized aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material sciences. This compound, characterized by its unique bromine, fluorine, and methoxy substituents, serves as a critical intermediate in the synthesis of complex molecules. Its structural versatility and reactivity make it a valuable asset in modern organic chemistry, particularly in the development of trifluoromethylated compounds, which are increasingly sought after for their enhanced stability and bioactivity.

The growing demand for fluorinated aromatic compounds like 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene is driven by their applications in drug discovery and material innovation. Researchers and industries are particularly interested in its potential to improve the pharmacokinetic properties of pharmaceutical candidates. For instance, the incorporation of trifluoromethyl groups into drug molecules often enhances their metabolic stability and membrane permeability, addressing common challenges in drug development. This compound’s bromo and fluoro substituents further enable precise functionalization, making it a preferred choice for cross-coupling reactions and other transformative chemical processes.

In the context of sustainable chemistry, 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene aligns with the industry’s shift toward greener synthetic routes. Its efficient synthesis and compatibility with catalytic methodologies reduce waste and energy consumption, resonating with the principles of green chemistry. This aspect is particularly relevant to researchers exploring eco-friendly fluorination techniques, a topic frequently searched in academic and industrial databases. The compound’s role in high-value chemical manufacturing also positions it as a key player in the transition to more sustainable industrial practices.

From a commercial perspective, the global market for fluorinated intermediates like 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene is expanding rapidly, driven by advancements in electronic materials and specialty chemicals. Its applications extend to the production of liquid crystals, organic light-emitting diodes (OLEDs), and other high-performance materials. As industries seek to innovate in these areas, the demand for reliable and high-purity aromatic building blocks continues to rise, making this compound a focal point for suppliers and end-users alike.

For researchers and professionals seeking detailed information on CAS No. 2090471-09-1, it is essential to highlight its spectroscopic properties, such as NMR and mass spectrometry data, which are crucial for identification and quality control. Additionally, its handling and storage recommendations should adhere to standard laboratory protocols to ensure safety and stability. The compound’s compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its adaptability to modern laboratory workflows, a feature highly valued in time-sensitive research environments.

In summary, 1-Bromo-3-fluoro-2-methoxy-5-(trifluoromethyl)benzene (CAS No. 2090471-09-1) represents a multifaceted tool for chemists and material scientists. Its relevance to drug design, material science, and sustainable chemistry ensures its continued prominence in both academic and industrial settings. As the scientific community explores new frontiers in fluorine chemistry, this compound will undoubtedly remain a cornerstone of innovation and discovery.